2-BROMOHEXADECANOIC ACID
2-BROMOHEXADECANOIC ACID
2-bromohexadecanoic acid is a bromo fatty acid that is hexadecanoic (palmitic) acid carrying a single bromo substituent at position 2. It has a role as a fatty acid oxidation inhibitor. It is a bromo fatty acid, a straight-chain fatty acid, a long-chain fatty acid and a 2-bromocarboxylic acid. It derives from a hexadecanoic acid.
Brand Name:
Vulcanchem
CAS No.:
18263-25-7
VCID:
VC0097334
InChI:
InChI=1S/C16H31BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCCCC(C(=O)O)Br
Molecular Formula:
C16H31BrO2
Molecular Weight:
335.32 g/mol
2-BROMOHEXADECANOIC ACID
CAS No.: 18263-25-7
Main Products
VCID: VC0097334
Molecular Formula: C16H31BrO2
Molecular Weight: 335.32 g/mol
| CAS No. | 18263-25-7 |
|---|---|
| Product Name | 2-BROMOHEXADECANOIC ACID |
| Molecular Formula | C16H31BrO2 |
| Molecular Weight | 335.32 g/mol |
| IUPAC Name | 2-bromohexadecanoic acid |
| Standard InChI | InChI=1S/C16H31BrO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15(17)16(18)19/h15H,2-14H2,1H3,(H,18,19) |
| Standard InChIKey | DPRAYRYQQAXQPE-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCC(C(=O)O)Br |
| Canonical SMILES | CCCCCCCCCCCCCCC(C(=O)O)Br |
| Description | 2-bromohexadecanoic acid is a bromo fatty acid that is hexadecanoic (palmitic) acid carrying a single bromo substituent at position 2. It has a role as a fatty acid oxidation inhibitor. It is a bromo fatty acid, a straight-chain fatty acid, a long-chain fatty acid and a 2-bromocarboxylic acid. It derives from a hexadecanoic acid. |
| Synonyms | 2-bromohexadecanoic acid 2-bromopalmitate 2-bromopalmitate, (+-)-isomer 2-bromopalmitate, 77Br-labeled 2-bromopalmitate, potassium salt alpha-bromopalmitate |
| PubChem Compound | 82145 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume